Cas no 16778-72-6 (1-tert-butyl-1H-1,2,4-triazole)

1-tert-Butyl-1H-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with a tert-butyl group at the 1-position. This structural modification enhances steric hindrance and stability, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The tert-butyl group improves lipophilicity, which can influence solubility and reactivity in various chemical processes. Its robust framework is advantageous in the development of agrochemicals, corrosion inhibitors, and coordination chemistry, where triazole derivatives are often employed. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions make it a versatile building block for specialized chemical synthesis.

1-tert-butyl-1H-1,2,4-triazole structure

16778-72-6 structure

Product Name:1-tert-butyl-1H-1,2,4-triazole

CAS No:16778-72-6

MF:C₆H₁₁N₃

MW:125.171640634537

CID:2781382

PubChem ID:498453

Update Time:2025-10-16

1-tert-butyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

- 1-tert-butyl-1H-1,2,4-triazole
- N-(t-butyl)-1,2,4-triazole
- 1H-1,2,4-Triazole, 1-(1,1-dimethylethyl)-
- 16778-72-6
- 889-509-4
- DTXSID10333311
- Z1939107494
- EN300-192141
- SCHEMBL761160
- Inchi： 1S/C6H11N3/c1-6(2,3)9-5-7-4-8-9/h4-5H,1-3H3
- InChI Key： RMEWUNSSPFOXLH-UHFFFAOYSA-N
- SMILES： N1(C=NC=N1)C(C)(C)C

Computed Properties

Exact Mass: 125.095297364Da
Monoisotopic Mass: 125.095297364Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 95
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 30.7Å²

1-tert-butyl-1H-1,2,4-triazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-192141-0.05g	1-tert-butyl-1H-1,2,4-triazole	16778-72-6	95%	0.05g	$174.0	2023-09-17
Enamine	EN300-192141-0.1g	1-tert-butyl-1H-1,2,4-triazole	16778-72-6	95%	0.1g	$257.0	2023-09-17
Enamine	EN300-192141-0.25g	1-tert-butyl-1H-1,2,4-triazole	16778-72-6	95%	0.25g	$367.0	2023-09-17
Enamine	EN300-192141-0.5g	1-tert-butyl-1H-1,2,4-triazole	16778-72-6	95%	0.5g	$579.0	2023-09-17
Enamine	EN300-192141-1.0g	1-tert-butyl-1H-1,2,4-triazole	16778-72-6	95%	1.0g	$743.0	2023-07-06
Enamine	EN300-192141-2.5g	1-tert-butyl-1H-1,2,4-triazole	16778-72-6	95%	2.5g	$1454.0	2023-09-17
Enamine	EN300-192141-5.0g	1-tert-butyl-1H-1,2,4-triazole	16778-72-6	95%	5.0g	$2152.0	2023-07-06
Enamine	EN300-192141-10.0g	1-tert-butyl-1H-1,2,4-triazole	16778-72-6	95%	10.0g	$3191.0	2023-07-06
Enamine	EN300-192141-1g	1-tert-butyl-1H-1,2,4-triazole	16778-72-6	95%	1g	$743.0	2023-09-17
Enamine	EN300-192141-5g	1-tert-butyl-1H-1,2,4-triazole	16778-72-6	95%	5g	$2152.0	2023-09-17